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Compound of Interest

Compound Name:
3-Bromomethylpyridine

hydrobromide

Cat. No.: B1337984 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-
Bromomethylpyridine hydrobromide (CAS No: 4916-55-6), a key intermediate in

pharmaceutical and agrochemical synthesis. This document outlines its fundamental

physicochemical characteristics, provides detailed experimental protocols for property

determination, and illustrates a relevant synthetic pathway.

Core Physical and Chemical Properties
3-Bromomethylpyridine hydrobromide, also known as 3-Picolyl bromide hydrobromide, is a

halogenated heterocyclic building block essential for various organic syntheses.[1][2] Its

reactivity, primarily centered around the bromomethyl group, makes it a versatile reagent for

introducing the pyridin-3-ylmethyl moiety into a wide range of molecular scaffolds.

Data Presentation: Physical Property Summary
The quantitative physical properties of 3-Bromomethylpyridine hydrobromide are

summarized in the table below for ease of reference and comparison.
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Property Value Source(s)

CAS Number 4916-55-6

Molecular Formula C₆H₆BrN · HBr (or C₆H₇Br₂N) [1][3]

Molecular Weight 252.93 g/mol [2][4]

252.94 g/mol [1][3]

Appearance
White to almost white powder

or crystals
[3]

Melting Point 150 °C [3]

150-155 °C [1]

Solubility
Soluble in water. Soluble in

DMSO.
[5]

Purity ≥ 97% [2]

Experimental Protocols
Detailed methodologies for the determination of key physical properties are crucial for ensuring

data accuracy and reproducibility in a research setting.

Determination of Melting Point (Capillary Method)
The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

typically signifies a high-purity compound.

Objective: To determine the melting point range of a solid sample of 3-Bromomethylpyridine
hydrobromide.

Materials and Equipment:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)
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3-Bromomethylpyridine hydrobromide sample

Spatula

Mortar and pestle (if sample is not a fine powder)

Thermometer (calibrated)

Silicone oil (for oil bath apparatus)

Procedure:

Sample Preparation: Ensure the 3-Bromomethylpyridine hydrobromide sample is a fine,

dry powder. If necessary, gently grind the crystals using a mortar and pestle.

Loading the Capillary Tube: Invert a capillary tube and press the open end into the powdered

sample. A small amount of the solid will be forced into the tube.

Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to

pack the powder into the bottom. Alternatively, drop the tube through a long glass tube onto

the benchtop to compact the sample. The final packed sample height should be 2-3 mm.

Apparatus Setup: Place the loaded capillary tube into the sample holder of the melting point

apparatus. Ensure the thermometer is correctly positioned with its bulb adjacent to the part

of the capillary containing the sample.

Heating: Begin heating the apparatus. For an unknown compound, a rapid heating rate (10-

15 °C per minute) can be used to find an approximate melting point.

Approximate Melting Point Determination: Record the temperature at which the sample is

observed to melt during the rapid heating phase.

Accurate Melting Point Determination: Allow the apparatus to cool to at least 20 °C below the

approximate melting point. Prepare a new sample in a fresh capillary tube.

Fine Heating: Place the new sample in the apparatus and heat rapidly until the temperature

is about 15-20 °C below the approximate melting point. Then, decrease the heating rate to 1-

2 °C per minute.
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Recording the Melting Range:

Record the temperature (T₁) at which the first drop of liquid appears.

Record the temperature (T₂) at which the entire sample has completely liquefied.

Reporting: The melting point is reported as the range from T₁ to T₂.

Mandatory Visualizations
Diagrams are provided below to illustrate key experimental workflows and logical relationships

relevant to 3-Bromomethylpyridine hydrobromide.

Experimental Workflow: Synthesis of 5-Methyl-3-
(bromomethyl)pyridine Hydrobromide
The following diagram outlines the synthetic pathway for a structurally similar and functionally

relevant compound, 5-Methyl-3-(bromomethyl)pyridine hydrobromide, starting from 5-

methylnicotinic acid. This process is indicative of the synthetic chemistry in which these

reagents are employed.[6]
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Synthesis of 5-Methyl-3-(bromomethyl)pyridine Hydrobromide.
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Logical Workflow: Melting Point Determination
This diagram illustrates the logical steps involved in the accurate determination of a

compound's melting point using the capillary method.
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Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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